2-(ethylthio)-N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[2-[4-(2-methoxyethylamino)-6-methylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H26N6O2S2/c1-4-30-16-8-6-5-7-14(16)19(27)22-9-11-26-18-15(13-23-26)17(21-10-12-28-2)24-20(25-18)29-3/h5-8,13H,4,9-12H2,1-3H3,(H,22,27)(H,21,24,25)
• InChI Key: NUKRSUUGUWTFBE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCCN2C3=NC(=NC(=C3C=N2)NCCOC)SC
• Molecular Formula: C20H26N6O2S2
• Molecular Weight: 446.6 g/mol

Description

2-(ethylthio)-N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H26N6O2S2 and its molecular weight is 446.59. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Chemical Properties A study by Hebishy et al. (2020) introduced a new synthesis route for benzamide-based 5-aminopyrazoles, which are structurally related to the chemical compound . These compounds showed significant antiviral activities against the H5N1 subtype of the influenza A virus, demonstrating their potential in antiviral research (Hebishy, Salama, & Elgemeie, 2020).

Biological Activities Another research conducted by Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents. This research indicates the potential therapeutic applications of such compounds in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Anticancer Properties Research by Hassan et al. (2014) synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which showed in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells, highlighting their potential use in anticancer therapy (Hassan, Hafez, & Osman, 2014).

Synthesis and Evaluation for Medical Imaging Wang et al. (2013) developed a novel PET agent for imaging B-Raf(V600E) in cancers, emphasizing the role of similar compounds in diagnostic imaging and the targeted treatment of cancer (Wang, Gao, Miller, & Zheng, 2013).